Cas no 1368568-08-4 (2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid)
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Acetyl-piperazin-1-yl)-pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 2-(4-acetyl-1-piperazinyl)-
- 2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid
-
- Inchi: 1S/C11H14N4O3/c1-8(16)14-2-4-15(5-3-14)11-12-6-9(7-13-11)10(17)18/h6-7H,2-5H2,1H3,(H,17,18)
- InChI Key: UXTMKCUJJHQOOB-UHFFFAOYSA-N
- SMILES: C1(N2CCN(C(C)=O)CC2)=NC=C(C(O)=O)C=N1
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501083-1g |
2-(4-Acetylpiperazin-1-yl)pyrimidine-5-carboxylicacid |
1368568-08-4 | 97% | 1g |
$735 | 2023-02-02 | |
| Enamine | EN300-15816395-50mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 50mg |
$587.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-100mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 100mg |
$615.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-250mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 250mg |
$642.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-500mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 500mg |
$671.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-1000mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 1000mg |
$699.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-2500mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 2500mg |
$1370.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-5000mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 5000mg |
$2028.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-10000mg |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 10000mg |
$3007.0 | 2023-09-24 | ||
| Enamine | EN300-15816395-0.05g |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid |
1368568-08-4 | 0.05g |
$1440.0 | 2023-05-24 |
2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid
2-(4-Acetylpiperazin-1-yl)Pyrimidine-5-carboxylic Acid: A Comprehensive Overview
The compound with CAS No 1368568-08-4, commonly referred to as 2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrimidine core, combined with the piperazine moiety, contributes to its versatile chemical behavior, making it a subject of extensive research.
Recent studies have highlighted the biological activity of this compound, particularly its role in modulating key cellular pathways. Researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating various diseases, including cancer and inflammatory disorders. The acetyl group attached to the piperazine ring plays a crucial role in enhancing the compound's solubility and bioavailability, making it a promising candidate for therapeutic interventions.
The synthesis of 2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the pyrimidine ring is achieved through cyclization reactions, while the piperazine moiety is introduced via nucleophilic substitution. This compound's structure allows for further functionalization, enabling researchers to explore its derivatives for enhanced efficacy and specificity.
One of the most exciting developments in this area is the exploration of this compound's structure-activity relationship (SAR). By modifying substituents on the pyrimidine and piperazine rings, scientists have been able to fine-tune its pharmacokinetic properties and target selectivity. For instance, recent studies have demonstrated that altering the position of the acetyl group can significantly impact the compound's ability to inhibit specific kinases, offering a pathway for personalized medicine.
In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The rigid structure of the pyrimidine ring and the flexibility of the piperazine moiety make it an ideal candidate for designing self-assembled monolayers and supramolecular complexes. These applications could pave the way for innovative materials with tailored electronic and mechanical properties.
Looking ahead, the future of 2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid lies in its ability to bridge gaps between chemistry and medicine. With ongoing research into its mechanisms of action and potential side effects, this compound holds promise as a versatile tool in drug discovery. Its unique combination of structural features and biological activity positions it as a key molecule in advancing our understanding of complex biological systems.
1368568-08-4 (2-(4-acetylpiperazin-1-yl)pyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)